Cas no 41753-43-9 (Ginsenoside Rb1)
Ginsenoside Rb1 is an ingredient of ginseng Ginsenoside inhibited na+, k+-atpase activity with IC50 of 6.3 ± 1.0 μ M. Ginsenoside Rb1 also inhibited IRAK-1 activation and NF- κ B phosphorylation of p65
Ginsenoside Rb1 structure
Ginsenoside Rb1 Properties
Names and Identifiers
-
- ginsenoside rb1
- GINSENOSIDE GINSENOSIDE-RB1
- Ginsenoside Rb1 (saponin of panax ginseng)
- GINSENOSIDE Rb1(P) PrintBack
- Ginsenoside-Rb1
- ginsinoside Rb1
- Gypenoside III
- Ginsenoside Rb1
- arasaponine1
- ginseng Rb1
- Ginsenoside-Rb1 from Panax ginseng (Korean ginseng) root
- gynosaponinc
- GYPENOSIDE
- Gypenoside I
- Panaxoside Rb1
- panaxsaponine
- SANCHINOSIDE E1
- 2-O-β-Glucopyranosyl-(3β,12β)-20-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl β-D-glucopyranoside
- (3beta,12beta)-20-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- (3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-[2-[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-3-[(2S,3S,4R,5R,6S)-4,5-D
- (3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-[2-[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-3-[(2S,3S,4R,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-12-hydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-en-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- CID 117590645
- 2-[[6-[(2S)-2-[(8R,10R,14R)-3-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)
- GINSENOSIDE RB1
- GINSENOSIDE RBL
- 2-O-beta-glucopyranosyl-(3beta,12beta)-20-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl-beta-D-glucopyranoside
- Ginsenoside Rb1 std.
- ginsenoside-rb1from panax quinquefolium (american ginseng)root
- Ginsenoside Rb1 (CAS# 41753-43-9)
- Ginsenoside Rb1
- (3beta,12beta)-20-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- 1ST40041
- XG164977
- GSRb1
- GinsenosideRb1
- Notoginsenoside Rb1
- (3beta,12beta)-20-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- GINSENOSIDE RB1 [WHO-DD]
- GINSENOSIDE RB1 (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG)
- MFCD00133367
- s3924
- Ginsenoside Rb1, European Pharmacopoeia (EP) Reference Standard
- 3beta-[beta-D-glucopyranosyl-(1->2)-beta-D glucopyranosyloxy]-20-[beta-D-glucopyranosyl-(1->2)-beta-D glucopyranosyloxy]dammar-24-en-12beta-ol
- CS-3829
- (3beta,12beta)-20-((6-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- DTXSID401316929
- DB06749
- Panax saponin E
- NCGC00347398-04
- HMS3885O12
- 41753-43-9
- Panaxsaponin E
- 20(S)-ginsenoside Rb1
- (3beta,12beta)-20-{[6-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy}-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- CCG-270640
- BDBM50317541
- Sanchinoside E1
- HY-N0039
- GS-Rb1
- AKOS025311537
- Q-100470
- (20S)-ginsenoside Rb1
- beta-D-Glucopyranoside, (3-beta,12-beta)-20-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-12-hydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-
- UNII-7413S0WMH6
- GINSENOSIDE RB1 [USP-RS]
- 2-O-beta-Glucopyranosyl-(3beta,12beta)-20-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-12-hydroxydammar-24-en-3-yl-beta-D-glucopyranoside
- NSC-310103
- EINECS 255-532-8
- BS-32417
- GINSENOSIDE RB1 (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG) [DSC]
- Arasaponin E1
- Gynosaponin C
- CHEMBL501515
- C20713
- Ginsenoside Rb1 - 94%
- GZYPWOGIYAIIPV-JBDTYSNRSA-N
- Ginsenoside Rb1, primary pharmaceutical reference standard
- BIDD:ER0108
- NSC 310103
- Sanchinoside Rb1
- 7413S0WMH6
- GRb 1
- CHEBI:67989
- EX-A6786
- 2-O-beta-Glucopyranosyl-(3beta,12beta)-20-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl beta-D-glucopyranoside
- LS-71528
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,12.BETA.)-20-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-12-HYDROXYDAMMAR-24-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANOSYL-
- Pseudoginsenoside D
- GINSENOSIDE RB1 (USP-RS)
- 13 - Ginseng supplement chemical analysis
- beta-D-GLUCOPYRANOSIDE, (3beta,12beta)-20-((6-O-beta-D-GLUCOPYRANOSYL-beta-D-GLUCOPYRANOSYL)OXY)-12-HYDROXYDAMMAR-24-EN-3-YL 2-O-beta-D-GLUCOPYRANOSYL-
- Gypenoside cento
- 3beta-(beta-D-glucopyranosyl-(1->2)-beta-D glucopyranosyloxy)-20-(beta-D-glucopyranosyl-(1->2)-beta-D glucopyranosyloxy)dammar-24-en-12beta-ol
- SY068870
- 2-[[6-[2-[3-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-12-hydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-en-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- NSC310103
- NS00018294
- Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1->2)-β-D-glucopyranoside], 20-O-[β-D-glucopyranosyl-(1->6)-β-D-glucopyranoside]
- NCGC00347398-02
- GLXC-19161
- +Expand
-
- MFCD00133367
- GZYPWOGIYAIIPV-APZIJOAJSA-N
- 1S/C54H92O23/c1-23(2)10-9-14-54(8,77-48-44(69)40(65)37(62)29(74-48)22-70-46-42(67)38(63)34(59)26(19-55)71-46)24-11-16-53(7)33(24)25(58)18-31-51(5)15-13-32(50(3,4)30(51)12-17-52(31,53)6)75-49-45(41(66)36(61)28(21-57)73-49)76-47-43(68)39(64)35(60)27(20-56)72-47/h10,24-49,55-69H,9,11-22H2,1-8H3/t24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,51-,52+,53+,54-/m0/s1
- O([H])C1([H])C([H])([H])C2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(C([H])([H])[H])(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([C@](C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])OC3([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC4([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O4)O[H])O[H])O[H])O3)O[H])O[H])O[H])C21[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]
Computed Properties
- 1108.602939g/mol
- 0
- 0.3
- 15
- 23
- 16
- 1108.602939g/mol
- 1108.602939g/mol
- 377Ų
- 77
- 2000
- 0
- 30
- 0
- 0
- 0
- 1
- 1108
- 0
- 1109.3
Experimental Properties
- -2.20260
- 377.29000
- 1.6500 (estimate)
- 766.35°C (rough estimate)
- 197.5°C
- 646.8±34.3 °C
- methanol: soluble9.80 - 10.20 mg/mL, clear, colorless to faintly yellow
- Powder
- Insoluble in organic solvents such as diethyl ether, chloroform, acetone, benzene, petroleum ether, and easily soluble in aqueous methanol, aqueous ethanol, n-butanol, and warm water.
- 12.85±0.70(Predicted)
- 1.0971 (rough estimate)
Ginsenoside Rb1 Price
Ginsenoside Rb1 Suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
(CAS:41753-43-9)Ginsenoside Rb1
TB01490
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:56
price inquiry
Ginsenoside Rb1 Related Literature
-
Duoduo Tian,Zhansheng Wu,Xiaochen Liu,Zhuo Tu,Runze Li,Daidi Fan,Yiran Lan J. Mater. Chem. B 2023 11 2397
-
Duoduo Tian,Zhansheng Wu,Xiaochen Liu,Zhuo Tu,Runze Li,Daidi Fan,Yiran Lan J. Mater. Chem. B 2023 11 2397
-
Qian Zhang,Jinping Hu,Ankang Mao,Meitong Liu,Shuang Guan,Jing Lu Food Funct. 2023 14 3793
-
Lin Dai,Kefeng Liu,Chuanling Si,Luying Wang,Jing Liu,Jing He,Jiandu Lei J. Mater. Chem. B 2016 4 529
-
Xuhong Du,Yulong Zhao,Dongfeng Yang,Yan Liu,Kai Fan,Zongsuo Liang,Ruilian Han Anal. Methods 2015 7 2985
-
Kang An,Zhang Shengjie,Shan Jinjun,Di Liuqing Anal. Methods 2015 7 6173
-
Bo Nan,Yan-long Liu,Ying You,Wan-cong Li,Jing-jing Fan,Yu-shan Wang,Chun-hong Piao,Dong-liang Hu,Gui-jiao Lu,Yu-hua Wang Food Funct. 2018 9 6020
-
Lin Dai,Kefeng Liu,Chuanling Si,Luying Wang,Jing Liu,Jing He,Jiandu Lei J. Mater. Chem. B 2016 4 529
-
Hui-da Wan,Dan Li RSC Adv. 2015 5 78874
-
Qidi Ai,Guibo Sun,Yun Luo,Xi Dong,Ruifeng Hu,Xiangbao Meng,Xiaobo Sun RSC Adv. 2015 5 26346
41753-43-9 (Ginsenoside Rb1) Related Products
- 11021-13-9(ginsenoside rb2)
- 11021-14-0(ginsenoside rc)
- 14197-60-5((2S,3R,4S,5R,6S)-2-[(2R,3R,4R,5R,6S)-4,5-Dihydroxy-2-[[(3R,5S,8S,9S,10R,12S,13S,14S,17R)-12-hydroxy-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol)
- 22427-39-0(ginsenoside rg1)
- 38243-03-7(20(R)Ginsenoside Rg3)
- 52286-58-5(Ginsenoside Rf)
- 52286-59-6(ginsenoside re)
- 52286-74-5(Ginsenoside Rg2)
- 52705-93-8(ginsenoside rd)
- 53963-43-2(GINSENOSIDEF1)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:41753-43-9)Ginsenoside Rb1
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:41753-43-9)Ginsenoside Rb1
99%/99%
50mg/100mg
201.0/301.0